1-(3-methoxyphenyl)-5-oxo-N-(2-(pyrimidin-5-yl)ethyl)pyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-methoxyphenyl)-5-oxo-N-(2-(pyrimidin-5-yl)ethyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity Exploration
Synthesis of Novel Heterocyclic Compounds
A study by Abu‐Hashem et al. (2020) focuses on the synthesis of novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds, including various heterocyclic structures such as benzodifuranyl and thiazolopyrimidines, highlight the potential for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticoagulant Intermediates
Wang et al. (2017) reported on an intermediate compound in the synthesis of apixaban, an anticoagulant, demonstrating the importance of structural analysis in drug development. This research underscores the role of specific structural components in medicinal chemistry applications (Wang, Suo, Zhang, Hou, & Li, 2017).
Antineoplastic Agents
Research on solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide by Banerjee et al. (2002) explores its structure for potential antineoplastic (cancer-fighting) applications. This study provides insight into how specific molecular configurations can influence biological activity and therapeutic potential (Banerjee, Mukherjee, Goswami, De, & Helliwell, 2002).
Cytotoxicity Studies
Hassan et al. (2014) synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells. This research is indicative of the ongoing efforts to discover new compounds with potential anticancer properties (Hassan, Hafez, & Osman, 2014).
Antimicrobial Agent Synthesis
A study by Hossan et al. (2012) on the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, aimed at antimicrobial applications, illustrates the versatility of heterocyclic compounds in addressing resistance issues in infectious diseases (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Mechanism of Action
Target of Action
It is part of a class of compounds known as degronimers, which are designed to bind to specific target proteins . These target proteins are typically mediators of abnormal cellular proliferation, suggesting a potential role in cancer therapy .
Mode of Action
The compound, being a Degronimer, consists of a Degron covalently linked to a Targeting Ligand . The Targeting Ligand is a small molecule that binds to the target protein .
Biochemical Pathways
Given its design as a degronimer, it is likely involved in the regulation of protein degradation pathways .
Result of Action
As a Degronimer, it is designed to induce the degradation of specific target proteins , which could potentially lead to the inhibition of abnormal cellular proliferation .
Properties
IUPAC Name |
1-(3-methoxyphenyl)-5-oxo-N-(2-pyrimidin-5-ylethyl)pyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3/c1-25-16-4-2-3-15(8-16)22-11-14(7-17(22)23)18(24)21-6-5-13-9-19-12-20-10-13/h2-4,8-10,12,14H,5-7,11H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAARHPMGCAPWQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N2CC(CC2=O)C(=O)NCCC3=CN=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.